CID 56827690

• InChI: InChI=1S/C6H8N2.BrClI/c1-8-5-3-2-4-6(8)7;1-3-2/h2-5,7H,1H3;/q;-1/p+1
• InChI Key: WQESFNZXBQGGQF-UHFFFAOYSA-O
• Canonical SMILES: C[N+]1=CC=CC=C1N.Cl[I-]Br
• Molecular Formula: C6H9BrClIN2
• Molecular Weight: 351.41 g/mol

Description

CID 56827690 is a chemical compound that has recently gained attention in the scientific community due to its potential applications in research. This compound has been synthesized through a unique method and has shown promising results in various scientific studies. In

Scientific Research Applications

CID 56827690 has been used in various scientific studies as a chemical probe for biological processes. This compound has been shown to selectively bind to specific proteins and enzymes, making it a valuable tool for studying their functions. Additionally, CID 56827690 has been used in drug discovery research to identify potential drug targets and to screen for new drug candidates.

Mechanism of Action

CID 56827690 exerts its effects through the selective binding to specific proteins and enzymes. This binding can affect the activity of these proteins and enzymes, leading to changes in biochemical and physiological processes. The exact mechanism of action for CID 56827690 is still being investigated, but it is believed to involve the disruption of protein-protein interactions and the modulation of enzyme activity.
Biochemical and Physiological Effects:
CID 56827690 has been shown to have a variety of biochemical and physiological effects. This compound has been shown to modulate the activity of various enzymes, including kinases and phosphatases. Additionally, CID 56827690 has been shown to affect cellular signaling pathways, leading to changes in gene expression and cellular behavior.

Advantages and Limitations for Lab Experiments

CID 56827690 has several advantages for lab experiments. This compound is highly selective and can be used to study specific proteins and enzymes. Additionally, CID 56827690 is stable and can be easily synthesized and purified. However, there are also limitations to using CID 56827690 in lab experiments. This compound may have off-target effects, leading to unintended consequences. Additionally, CID 56827690 may not be effective in all cell types or experimental conditions.

Future Directions

There are several future directions for research involving CID 56827690. One potential direction is to investigate the mechanism of action for this compound in more detail. Additionally, CID 56827690 could be used to identify new drug targets and to screen for new drug candidates. Finally, CID 56827690 could be used in combination with other chemical probes to study complex biological processes.

Synthesis Methods

CID 56827690 is synthesized through a method called click chemistry. This method involves the reaction between an azide and an alkyne to form a triazole ring. This reaction is catalyzed by copper (I) ions, which makes the reaction highly efficient and selective. The resulting compound is a triazole derivative that has a high degree of stability and can be easily purified.